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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1683880 Get Quote

Introduction

ENMD-2076 is a potent, orally bioavailable, multi-target kinase inhibitor with significant anti-

proliferative and anti-angiogenic activities.[1][2] Its tartrate salt form is commonly used in

preclinical research. The compound primarily targets Aurora A kinase, a key regulator of

mitosis, and various tyrosine kinases involved in angiogenesis, such as Vascular Endothelial

Growth Factor Receptors (VEGFRs) and Fibroblast Growth Factor Receptors (FGFRs).[1][2][3]

Proper preparation of a stock solution is a critical first step for accurate and reproducible in vitro

and in vivo experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of ENMD-2076 Tartrate stock solutions for research use.

Quantitative Data Summary

The physical and chemical properties of ENMD-2076 Tartrate are summarized in the table

below. This data is essential for calculating the required mass for stock solution preparation

and understanding its solubility characteristics.
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Property Value

Chemical Name

(E)-N-(5-methyl-1H-pyrazol-3-yl)-6-(4-

methylpiperazin-1-yl)-2-styrylpyrimidin-4-amine

2,3-dihydroxysuccinate

Molecular Weight 525.56 g/mol

CAS Number 1291074-87-7

Solubility
DMSO: ≥ 100 mg/mL (≥ 190.27 mM)[4][5]

Water: 1 mg/mL[6] Ethanol: 1 mg/mL[6]

Appearance Solid

Storage (Powder) -20°C for up to 3 years[4]

Storage (Stock Solution)

Aliquot and store at -80°C for up to 6-12 months

or -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.[4][7]

Experimental Protocol: Preparation of a 10 mM
ENMD-2076 Tartrate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), the recommended solvent for achieving high concentration and stability.

Materials and Equipment

ENMD-2076 Tartrate powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or sterile vials

Pipettes and sterile pipette tips

Vortex mixer
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Optional: Water bath or heat block set to 37°C

Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Refer to the Safety Data Sheet (SDS) for ENMD-2076 Tartrate for complete safety and

handling information.

Procedure

Pre-warming the Solvent: Warm the DMSO to room temperature if stored refrigerated. For

compounds with lower solubility, briefly warming the solvent at 37°C can aid dissolution.[8]

Calculating the Required Mass: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mM x 525.56 g/mol /

1000 = 5.26 mg

Weighing the Compound: Accurately weigh 5.26 mg of ENMD-2076 Tartrate powder using

an analytical balance and place it into a sterile microcentrifuge tube.

Dissolution: a. Add 1 mL of high-purity DMSO to the tube containing the ENMD-2076
Tartrate powder. b. Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. c. Visually inspect the solution to ensure there are no visible

particulates. If dissolution is slow, gentle warming at 37°C for 10 minutes or brief sonication

can be applied.[8]

Storage and Handling: a. Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This is crucial to prevent degradation from repeated

freeze-thaw cycles.[7] b. Clearly label each aliquot with the compound name, concentration,
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solvent, and date of preparation. c. Store the aliquots at -80°C for long-term storage (up to

12 months) or at -20°C for short-term storage (up to 1 month).[4]

Visualizations
ENMD-2076 Signaling Pathway

ENMD-2076 exerts its anti-cancer effects by inhibiting key signaling pathways involved in cell

proliferation and angiogenesis. It shows high selectivity for Aurora A kinase over Aurora B.[2][6]

Additionally, it potently inhibits several receptor tyrosine kinases, including FLT3,

VEGFR2/KDR, and FGFR1/2, thereby blocking downstream signaling required for tumor

growth and blood vessel formation.[1][3][6]
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Caption: Mechanism of action of ENMD-2076 Tartrate.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the sequential steps for preparing the ENMD-2076 Tartrate
stock solution, from initial calculation to final storage.
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Caption: Workflow for preparing ENMD-2076 Tartrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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